Cas no 1251574-33-0 (4-acetyl-N-{2-4-(thiophene-3-carbonyl)piperazin-1-ylethyl}benzene-1-sulfonamide)

• Product Name: 4-acetyl-N-{2-4-(thiophene-3-carbonyl)piperazin-1-ylethyl}benzene-1-sulfonamide
• CAS No: 1251574-33-0
• MF: C₁₉H₂₃N₃O₄S₂
• MW: 421.533622026443
• CID: 6120244
• PubChem ID: 49669684
• Update Time: 2025-05-19

4-acetyl-N-{2-4-(thiophene-3-carbonyl)piperazin-1-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-{2-4-(thiophene-3-carbonyl)piperazin-1-ylethyl}benzene-1-sulfonamide
• 4-acetyl-N-(2-(4-(thiophene-3-carbonyl)piperazin-1-yl)ethyl)benzenesulfonamide
• AKOS024526472
• 4-acetyl-N-[2-[4-(thiophene-3-carbonyl)piperazin-1-yl]ethyl]benzenesulfonamide
• F5871-4557
• 4-acetyl-N-{2-[4-(thiophene-3-carbonyl)piperazin-1-yl]ethyl}benzene-1-sulfonamide
• 1251574-33-0
• VU0527144-1

• Inchi： 1S/C19H23N3O4S2/c1-15(23)16-2-4-18(5-3-16)28(25,26)20-7-8-21-9-11-22(12-10-21)19(24)17-6-13-27-14-17/h2-6,13-14,20H,7-12H2,1H3
• InChI Key： CZMGWHGCLLNEJG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C)=O)=CC=1)(NCCN1CCN(C(C2=CSC=C2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 421.11299857g/mol
• Monoisotopic Mass: 421.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-acetyl-N-{2-4-(thiophene-3-carbonyl)piperazin-1-ylethyl}benzene-1-sulfonamide

Introduction to 4-acetyl-N-{2-4-(thiophene-3-carbonyl)piperazin-1-ylethyl}benzene-1-sulfonamide and Its Significance in Modern Chemical Biology

4-acetyl-N-{2-4-(thiophene-3-carbonyl)piperazin-1-ylethyl}benzene-1-sulfonamide, with the CAS number 1251574-33-0, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple pharmacophoric elements, including an acetyl group, a piperazine moiety, and a benzene sulfonamide moiety, positions this compound as a versatile scaffold for designing novel bioactive molecules.

The thiophene-3-carbonyl group in the molecular structure is particularly noteworthy, as thiophene derivatives are widely recognized for their biological activity. Thiophenes, being heterocyclic compounds containing sulfur, have been extensively studied for their role in various pharmacological applications. The incorporation of a thiophene-3-carbonyl moiety into the benzene sulfonamide framework not only enhances the molecular complexity but also introduces unique electronic and steric properties that can influence binding interactions with biological targets.

Moreover, the piperazin-1-ylethyl substituent adds another layer of functionality to the molecule. Piperazine derivatives are well-documented for their role as pharmacological intermediates, exhibiting properties such as antihistaminic, antipsychotic, and antifungal activities. The combination of these elements in 4-acetyl-N-{2-4-(thiophene-3-carbonyl)piperazin-1-ylethyl}benzene-1-sulfonamide suggests a multifaceted approach to drug design, potentially enabling the development of compounds with enhanced efficacy and reduced side effects.

In recent years, there has been a growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs), which are critical in numerous biological pathways. The sulfonamide group in this compound is known to be a key pharmacophore for PPI inhibition. Sulfonamides have been successfully employed in the design of drugs targeting enzymes and receptors involved in diseases such as cancer, diabetes, and infectious disorders. The structural features of 4-acetyl-N-{2-4-(thiophene-3-carbonyl)piperazin-1-ylethyl}benzene-1-sulfonamide make it a promising candidate for further exploration in this area.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds. The structural complexity of 4-acetyl-N-{2-4-(thiophene-3-carbonyl)piperazin-1-ylethyl}benzene-1-sulfonamide aligns well with these methodologies, allowing researchers to leverage computational tools for virtual screening and molecular docking studies. Such approaches can accelerate the discovery process by predicting potential binding affinities and interactions with target proteins.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been instrumental in constructing the complex framework of this molecule. These methods not only enhance synthetic efficiency but also provide opportunities for structural modifications, enabling fine-tuning of biological activity.

The pharmacological profile of 4-acetyl-N-{2-4-(thiophene-3-carbonyl)piperazin-1-ylethyl}benzene-1-sulfonamide is currently under investigation in several research laboratories. Preliminary studies suggest that this compound exhibits promising activity against various biological targets, including enzymes and receptors implicated in neurological disorders. The unique combination of structural elements makes it a valuable tool for exploring new therapeutic strategies.

In conclusion,4-acetyl-N-{2-4-(thiophene-3-carbonyl)piperazin-1-yethel}benzene-l-sulfonamide (CAS no 12515743) holds significant potential as a lead compound in pharmaceutical research. Its intricate structure, characterized by key pharmacophoric elements such as the acetyl group, thiophene-l-carbonyl moiety, and piperazine-l-yethel substituent, positions it as a versatile scaffold for designing novel bioactive molecules. Further exploration into its pharmacological properties and synthetic methodologies will likely uncover new opportunities for therapeutic intervention across multiple disease areas.